Cas no 1266115-22-3 (3-iodo-1-isopropyl-1{H}-pyrazole)

• Product Name: 3-iodo-1-isopropyl-1{H}-pyrazole
• CAS No: 1266115-22-3
• MF: C₆H₉IN₂
• MW: 236.053533315659
• MDL: MFCD13195272
• CID: 4584355
• PubChem ID: 53406297
• Update Time: 2025-05-21

3-iodo-1-isopropyl-1{H}-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-isopropyl-1{H}-pyrazole
• 3-iodo-1-(propan-2-yl)-1H-pyrazole
• SCHEMBL3716365
• 3-iodo-1-propan-2-ylpyrazole
• STL584620
• AKOS015921083
• EN300-232821
• 3-Iodo-1-isopropyl-1H-pyrazole
• 1-ISOPROPYL-3-IODO PYRAZOLE
• OQIHVCDANZPVDQ-UHFFFAOYSA-N
• 3-IODO-1-ISOPROPYLPYRAZOLE
• MFCD13195272
• C91460
• CS-0215315
• 1266115-22-3

• MDL： MFCD13195272
• Inchi： 1S/C6H9IN2/c1-5(2)9-4-3-6(7)8-9/h3-5H,1-2H3
• InChI Key： OQIHVCDANZPVDQ-UHFFFAOYSA-N
• SMILES： IC1C=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 235.98105g/mol
• Monoisotopic Mass: 235.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 3-iodo-1-isopropyl-1{H}-pyrazole

Comprehensive Overview of 3-iodo-1-isopropyl-1{H}-pyrazole (CAS No. 1266115-22-3): Properties, Applications, and Market Insights

3-iodo-1-isopropyl-1{H}-pyrazole (CAS No. 1266115-22-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrazole derivative is characterized by its unique molecular structure, which combines an isopropyl group and an iodine atom at the 1 and 3 positions of the pyrazole ring, respectively. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of biologically active molecules.

The growing interest in pyrazole-based compounds stems from their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly focused on iodinated heterocycles like 3-iodo-1-isopropyl-1{H}-pyrazole due to their potential in drug discovery and development. The presence of the iodine atom enhances the compound's reactivity, making it a crucial building block in medicinal chemistry.

From a chemical perspective, 3-iodo-1-isopropyl-1{H}-pyrazole exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide. Its molecular weight of 236.06 g/mol and precise structural configuration contribute to its stability under standard laboratory conditions.

In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of various therapeutic agents. The pyrazole core structure is prevalent in many FDA-approved drugs, and the introduction of an iodine atom at the 3-position often enhances biological activity. Recent studies have explored its potential in developing novel kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance.

The agrochemical industry has also shown considerable interest in 3-iodo-1-isopropyl-1{H}-pyrazole derivatives. These compounds have demonstrated promising activity as precursors for crop protection agents, particularly in the development of new-generation fungicides and insecticides. With increasing global demand for sustainable agricultural solutions, research into such specialized intermediates has intensified.

Market analysis indicates steady growth in demand for iodinated pyrazole derivatives, driven by expanding pharmaceutical R&D and agrochemical innovation. The compound's CAS No. 1266115-22-3 has become increasingly prominent in scientific literature and patent applications, reflecting its growing importance in various chemical sectors. Manufacturers and suppliers are responding to this demand by optimizing synthesis routes and scaling up production.

Quality control and analytical characterization are critical aspects of working with 3-iodo-1-isopropyl-1{H}-pyrazole. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important for pharmaceutical applications where compound purity directly impacts biological activity and safety profiles.

Recent advancements in synthetic methodologies have improved the accessibility of 3-iodo-1-isopropyl-1{H}-pyrazole. Modern catalytic systems and green chemistry approaches have enhanced yield and reduced environmental impact, aligning with the chemical industry's sustainability goals. These developments have made the compound more readily available to researchers and industrial users alike.

Storage and handling recommendations for 3-iodo-1-isopropyl-1{H}-pyrazole typically include protection from light and moisture, with suggested storage temperatures ranging from 2-8°C for long-term preservation. Proper handling procedures ensure the compound's stability and maintain its chemical integrity for various applications.

The scientific community continues to explore new applications for 3-iodo-1-isopropyl-1{H}-pyrazole (CAS No. 1266115-22-3), particularly in emerging fields such as materials science and diagnostic imaging. The compound's versatility and the growing understanding of its chemical behavior suggest that its importance will continue to expand across multiple disciplines in the coming years.

For researchers and industry professionals seeking detailed technical information about 3-iodo-1-isopropyl-1{H}-pyrazole, comprehensive analytical data including spectroscopic profiles and chromatographic purity specifications are typically available from reputable suppliers. These resources facilitate proper compound characterization and support various research and development initiatives.

As the chemical industry evolves to meet global challenges in healthcare and agriculture, specialized intermediates like 3-iodo-1-isopropyl-1{H}-pyrazole will play increasingly vital roles. The compound's unique structural features and demonstrated utility in multiple applications ensure its continued relevance in scientific research and industrial processes.